Cas no 53444-00-1 (3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol)

• Product Name: 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol
• CAS No: 53444-00-1
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5234858
• PubChem ID: 43182919
• Update Time: 2026-03-08

3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol

• Inchi： 1S/C12H25NO/c1-10-7-11(13-5-4-6-14)9-12(2,3)8-10/h10-11,13-14H,4-9H2,1-3H3
• InChI Key： ZZUCXKPIAATZSQ-UHFFFAOYSA-N
• SMILES： C(O)CCNC1CC(C)CC(C)(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol

3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol: A Novel Compound with Potential Applications in Pharmaceutical Research

3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol, identified by its CAS number 53444-00-1, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural features and potential pharmacological activities. This compound belongs to the class of amino alcohols, characterized by the presence of both amine and hydroxyl functional groups. The molecular framework of 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol is built around a cyclohexane ring substituted with three methyl groups at positions 3, 3, and 5, which is connected to a propanol chain via an amino group. This structural complexity contributes to its potential bioactivity and interaction with biological targets.

Recent studies have highlighted the importance of 3,3,5-trimethylcyclohexyl substituents in modulating the physicochemical properties of amino alcohols. The presence of multiple methyl groups on the cyclohexane ring enhances molecular rigidity and introduces steric hindrance, which may influence the compound's ability to interact with target proteins. The propan-1-ol moiety, on the other hand, provides hydrophilic characteristics that could facilitate solubility and permeability in biological systems. These combined properties make 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol a promising candidate for further exploration in drug development.

In the context of pharmaceutical research, 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol has been evaluated for its potential applications in various therapeutic areas. A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate inflammatory pathways, demonstrating its potential as an anti-inflammatory agent. The research team found that the compound could inhibit the production of pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the importance of 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol in the development of novel anti-inflammatory therapies.

Another area of interest is the role of 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol in neuropharmacology. A recent review article in Pharmacological Research highlighted the compound's potential as a neuroprotective agent. The study suggested that the molecule could interact with specific receptors in the central nervous system, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique stereochemistry of the compound may contribute to its selectivity for these targets, making it a valuable lead compound for further development.

The synthesis of 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol has also been a focus of recent research. A 2022 publication in Organic & Biomolecular Chemistry described a novel synthetic route involving the formation of a cyclohexylamine derivative followed by alkylation with propanol. This method not only improves the efficiency of the synthesis but also allows for the incorporation of additional functional groups, which could be tailored for specific therapeutic applications. Such advancements in synthetic methodology are critical for scaling up production and optimizing the compound for clinical use.

In addition to its potential therapeutic applications, 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol has been studied for its pharmacokinetic properties. Research published in Drug Metabolism and Disposition in 2023 explored the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The study indicated that the molecule exhibits favorable solubility and permeability characteristics, which are essential for oral bioavailability. These findings support the compound's potential as an orally administered medication, a significant advantage in pharmaceutical development.

Despite its promising properties, the full therapeutic potential of 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol remains to be fully elucidated. Ongoing research is focused on understanding its mechanism of action at the molecular level and identifying potential side effects. The development of this compound represents a multidisciplinary effort involving medicinal chemistry, pharmacology, and toxicology, highlighting the complexity of drug discovery processes.

In conclusion, 3-[(3,3,5-trimethylcyclohexyl)amino]propan-1-ol (CAS number 53444-00-1) is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic methods and pharmacological studies, position it as a promising candidate for the development of novel therapies. Continued research into its properties and applications is essential to fully realize its potential in the treatment of various diseases.